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Quassinoids
Quassinoids are a class of sesquiterpene lactones widely found in plants, particularly in the Rubiaceae family such as Picrasma quassioides and Artocarpus heterophyllus. These natural compounds exhibit diverse biological activities, including anti-inflammatory, antimalarial, anticancer, and immunomodulatory properties. Structurally, quassinoids feature a 15-carbon skeleton with a lactone ring attached at C-13 or C-14 position. They are often bitter in taste due to their unique chemical structure.
Research has shown that certain quassinoids possess significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β. Additionally, these compounds have demonstrated potential as antimalarial agents, targeting Plasmodium parasites in vivo. In anticancer studies, quassinoids exhibit selective cytotoxicity towards cancer cells through mechanisms that include induction of apoptosis and inhibition of cell proliferation.
Given their promising biological activities, quassinoids continue to be a focus of scientific investigation for developing new therapeutic approaches in various fields including inflammation, malaria treatment, and cancer therapy.
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Polypropylene Glycol: A Versatile Excipient in Pharmaceutical Formulations## Polypropylene Glycol: A Versatile Excipient in Pharmaceutical Formulations Polypropylene glycol (PPG) has emerged as a highly versatile and valuable excipient in the field of pharmaceuticals and biomedicine. Known for its unique chemical properties, PPG finds extensive applications in drug delivery systems, formulation development, and medical devices. This article delves into the intricacies...
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Polyvinylpyrrolidone-Iodine's Emerging Role in Chemical Biopharmaceutical ApplicationsPolyvinylpyrrolidone-Iodine's Emerging Role in Chemical Biopharmaceutical Applications Polyvinylpyrrolidone-Iodine (PVP-I) has emerged as a versatile and innovative compound with significant potential in the field of chemical biopharmaceutical applications. Known for its unique chemical structure and excellent biocompatibility, PVP-I has found diverse uses in drug delivery systems, antimicrobi...
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Optimizing Bioavailability and Clinical Efficacy of Glucosamine Hydrochloride in Joint Health Supplements: A ReviewOptimizing Bioavailability and Clinical Efficacy of Glucosamine Hydrochloride in Joint Health Supplements: A Review Glucosamine hydrochloride, a popular ingredient in joint health supplements, has gained significant attention due to its potential to alleviate symptoms associated with osteoarthritis and other joint-related conditions. This article delves into the optimization of its bioavailabilit...
